Cas no 33765-30-9 (7-Oxabicyclo[4.1.0]heptane-3,4-dicarbonitrile)

• Product Name: 7-Oxabicyclo[4.1.0]heptane-3,4-dicarbonitrile
• CAS No: 33765-30-9
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 294449
• PubChem ID: 3094788
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane-3,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane-3,4-dicarbonitrile
• 7-Oxabicyclo[4.1.0]heptane-3,4-dicarbonitrile(6CI)
• 7-Oxabicyclo[4.1.0]heptane-3,4-dicarbonitrile, stereoisomer (8CI)
• AKOS000672861
• AKOS030483382
• 4,5-dicyano-1,2-epoxycyclohexane
• 33765-30-9
• DTXSID20389142

• Inchi： 1S/C8H8N2O/c9-3-5-1-7-8(11-7)2-6(5)4-10/h5-8H,1-2H2
• InChI Key： FDXCSFQACVFEJJ-UHFFFAOYSA-N
• SMILES： O1C2CC(C#N)C(C#N)CC12

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• PSA: 60.11